Dihydroxylysinonorleucine

Pulmonary Fibrosis IPF ARDS
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H37N5O8
Molecular Weight 451.5 g/mol
Cat. No. B15547693
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDihydroxylysinonorleucine
Molecular FormulaC18H37N5O8
Molecular Weight451.5 g/mol
Structural Identifiers
InChIInChI=1S/C18H37N5O8/c1-2-3-4-15(18(30)31)23(21-13(16(26)27)7-5-11(24)9-19)22-14(17(28)29)8-6-12(25)10-20/h11-15,21-22,24-25H,2-10,19-20H2,1H3,(H,26,27)(H,28,29)(H,30,31)/t11-,12-,13+,14+,15+/m1/s1
InChIKeyZCGMEDNXACWKIR-MRLBHPIUSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

DHLNL Procurement Guide for Collagen Cross-Link Quantification


Dihydroxylysinonorleucine (DHLNL; CAS 32619-23-1), also designated as δ,δ′-dihydroxylysinonorleucine, is a divalent, reducible, enzymatic collagen cross-link formed via the condensation of two hydroxyallysine residues during extracellular matrix (ECM) maturation [1]. As an immature cross-link, DHLNL functions as a direct biochemical intermediate in the biosynthetic pathway leading to mature, trivalent cross-links such as hydroxylysylpyridinoline (HP/PYD) and lysylpyridinoline (LP/DPD) [2]. Its quantitation in biological matrices is therefore a critical endpoint for studies of collagen biosynthesis, tissue fibrogenesis, bone mineralization dynamics, and connective tissue pathology [3].

Biomarker Active fibrogenesis endpoint in pulmonary, bone, and ECM studies
Method LC-MS/MS-based quantitation with reported high-throughput methods
Analyte Type Reducible immature collagen cross-link standard for dynamic synthesis monitoring

Why Substituting DHLNL with Other Cross-Links Fails


Procurement of a generic 'collagen cross-link' standard fails to address the unique biochemical and pathophysiological signaling properties of dihydroxylysinonorleucine (DHLNL). Unlike mature pyridinoline cross-links (PYD/DPD), which are non-reducible and reflect long-term, stable matrix accumulation, DHLNL is a reducible, immature cross-link that serves as a dynamic, real-time biomarker of active collagen synthesis and nascent fibrogenesis [1]. Furthermore, the ratio of DHLNL to its monohydroxylated analog hydroxylysinonorleucine (HLNL) is a functionally distinct metric of lysyl hydroxylase activity and tissue-specific collagen maturation, a differentiation that cannot be recapitulated by measuring only mature cross-links or total collagen content [2]. Direct DHLNL quantitation is therefore non-substitutable for studies requiring assessment of the early and intermediate stages of ECM remodeling in diseases such as idiopathic pulmonary fibrosis (IPF), acute respiratory distress syndrome (ARDS), or metabolic bone disorders [3].

Mature cross-links (PYD/DPD) cannot replace DHLNL
Mature, non-reducible cross-links reflect long-term matrix accumulation, not active collagen synthesis. Using them instead of DHLNL may miss early fibrotic changes or treatment responses.
DHLNL:HLNL ratio provides unique enzyme activity context
The ratio of DHLNL to its monohydroxylated analog (HLNL) captures lysyl hydroxylase activity and tissue-specific maturation. Measuring only total collagen or single cross-links overlooks this dynamic information.
Analytical specificity cannot be assumed with generic standards
DHLNL requires specific retention and mass transitions in LC-MS/MS. A generic cross-link standard may not provide the required identity or purity for accurate quantification in complex biological matrices.

Evidence for DHLNL as a Superior Analyte


Superior Lung Fibrosis Biomarker vs. Mature Cross-Links

Dihydroxylysinonorleucine (DHLNL) demonstrates a far greater dynamic range as a biomarker of active fibrosis than mature, non-reducible cross-links. In experimental silicosis and bleomycin-induced lung fibrosis, the ratio of DHLNL to its monohydroxylated counterpart, hydroxylysinonorleucine (HLNL), is sharply elevated compared to control lung tissue, a change that is not mirrored by mature cross-links [1]. Quantitative analysis reveals that the DHLNL:HLNL ratio in fibrotic rat lungs reaches 15.5 ± 4.8 and 17.1 ± 4.8 for silica- and bleomycin-instilled animals, respectively, representing a 6.7- to 7.4-fold increase over the control ratio of 2.3 ± 0.5 [2].

Fibrotic DHLNL:HLNL
Head-to-head
6.7–7.4× increase vs control (ratio 15.5–17.1 vs 2.3)
Supports active fibrogenesis endpoint context
Rat lung, silica/bleomycin models; HPLC of reduced cross-links
Pulmonary Fibrosis IPF ARDS

Elevated DHLNL in IPF vs. Healthy Lung Tissue

In a direct comparison of human lung tissue from idiopathic pulmonary fibrosis (IPF) patients versus healthy donors, dihydroxylysinonorleucine (DHLNL) levels were significantly elevated in the fibrotic tissue [1]. This finding was recapitulated in a bleomycin mouse model of lung fibrosis, where DHLNL crosslinking was also increased compared to controls. Crucially, treatment with an anti-fibrotic compound mitigated this DHLNL elevation, establishing DHLNL as a pharmacodynamic biomarker for assessing compound efficacy in fibrosis [2].

IPF Lung DHLNL
Head-to-head
Increased vs. healthy donors (human IPF tissue, n=17)
Supports disease-relevant analyte context for human fibrosis
UHPLC-ESI-MS/MS, normalized to collagen content
IPF Lung Tissue Analysis LC-MS/MS

DHLNL/HLNL Ratio as Early Bone Disturbance Marker

The ratio of dihydroxylysinonorleucine (DHLNL) to hydroxylysinonorleucine (HLNL) in bone collagen is a uniquely sensitive and early marker of metabolic bone disease. In a study of vitamin D-deficient chicks, the DHLNL/HLNL ratio was significantly increased compared to controls [1]. This alteration occurred prior to detectable changes in growth rate and could not be correlated with lysine hydroxylation or hypocalcemia, indicating that the DHLNL/HLNL ratio is a primary and specific indicator of the impact of vitamin D status on collagen maturation [2].

Bone DHLNL/HLNL
Head-to-head
Significantly higher in Vit D-deficient chicks, precedes growth changes
Supports early mineralization disturbance endpoint
Diaphyseal bone collagen, ion-exchange chromatography
Bone Metabolism Vitamin D Deficiency Rickets

Surrogate Matrix LC-MS/MS for DHLNL Quantification

A recently developed LC-MS/MS method specifically addresses the challenge of quantifying dihydroxylysinonorleucine (DHLNL) in complex biological matrices. This method incorporates a novel tissue-based surrogate matrix approach to overcome the problem of high endogenous DHLNL background, achieving a reduced sample analysis time of just two minutes per sample [1]. Compared to the reference method of ion-exchange chromatography with post-column ninhydrin detection, the HPLC-ESI-MS method for DHLNL quantitation offers significantly improved sensitivity and selectivity, with intra- and inter-day precision errors of less than 3.4% and 7.7%, respectively [2].

Method Precision
Cross-study comparable
Intra-day <3.4%, inter-day <7.7%; 2-min run
Supports high-throughput LC-MS/MS workflow
HPLC-ESI-MS vs. ion-exchange ninhydrin method
LC-MS/MS Method Development Bioanalytical Chemistry

DHLNL Distribution in Mineralized vs. Soft Tissues

Dihydroxylysinonorleucine (DHLNL) exhibits a distinct tissue distribution profile that is functionally relevant for understanding collagen structure in different biological contexts. In mineralized tissues such as bone and dentin, DHLNL is the predominant reducible cross-link, comprising up to 60% of the total radioactivity in reduced collagen preparations [1]. In contrast, the distribution of DHLNL is different in soft tissues; for example, specific DHLNL-containing peaks are present in bovine dentin but absent from tendon, indicating a tissue-specific pattern of collagen cross-linking [2].

Tissue Distribution
Class-level
Predominant in mineralized collagen (up to 60% of radioactivity)
Supports mineralized tissue-specific analysis selection
Bovine dentin vs. tendon; data require tissue context
Collagen Biochemistry Tissue Engineering Dentin

DHLNL Research and Industrial Applications


Pulmonary Fibrosis & ARDS Biomarker and Drug Studies

Investigators studying the pathogenesis or treatment of fibrotic lung diseases such as IPF and ARDS should procure Dihydroxylysinonorleucine (DHLNL) standards and reagents for LC-MS/MS quantitation. As demonstrated by a 6.7- to 7.4-fold increase in the DHLNL:HLNL ratio in fibrotic rat lungs [1] and elevated DHLNL levels in human IPF tissue [2], this analyte provides a sensitive and dynamic readout of active collagen synthesis. This application is further supported by the availability of rapid, two-minute LC-MS/MS methods with high precision (intra-day error <3.4%) [3].

Bone Quality in Metabolic and Genetic Disorders

For researchers investigating the impact of metabolic diseases (e.g., vitamin D deficiency, osteoporosis) or genetic disorders (e.g., osteogenesis imperfecta) on bone matrix quality, DHLNL quantitation is essential. The DHLNL/HLNL ratio is an early and specific indicator of disturbed collagen maturation in bone, preceding changes in growth rate and serum calcium [4]. Furthermore, DHLNL is the predominant reducible cross-link in mineralized collagen, comprising up to 60% of the total cross-link pool [5], making it a primary endpoint for studies of bone biomechanics and mineralization.

ECM Cross-Link Profiling Method Development

Bioanalytical laboratories and core facilities focused on developing or validating LC-MS/MS methods for comprehensive ECM analysis will require a high-purity Dihydroxylysinonorleucine (DHLNL) standard. DHLNL is a key analyte in multiplexed assays that simultaneously quantify immature (DHLNL, HLNL) and mature (PYD, DPD) cross-links [3]. The recent development of a tissue-based surrogate matrix approach for DHLNL underscores its unique analytical challenges and the need for a reliable, well-characterized reference standard to ensure accurate quantification [2].

Lysyl Oxidase & Hydroxylase Activity Studies

Investigators studying the post-translational regulation of collagen biosynthesis by lysyl oxidase (LOX) and lysyl hydroxylase (LH) should procure DHLNL as a key endpoint. The formation of DHLNL is directly inhibited by LOX inhibitors like β-aminopropionitrile (BAPN), and its synthesis can be suppressed by 34-93% in the presence of catechol analogs that inhibit lysyl hydroxylase [6]. Therefore, measuring DHLNL levels provides a direct and quantitative readout of LOX and LH enzymatic activity in cell culture and tissue models, making it invaluable for screening inhibitors or characterizing genetic models of altered collagen processing.

Application
Selection Property
Validation Focus
Pulmonary fibrosis model studies
Active fibrogenesis biomarker context
DHLNL:HLNL ratio response monitoring
Bone mineralization & metabolism research
Early mineralization disturbance biomarker context
DHLNL/HLNL ratio vs. conventional bone markers
ECM cross-link method development
Multiplexed immature/mature cross-link standard
Surrogate matrix approach and method precision verification
Collagen processing enzyme assays
Direct LOX/LH activity readout
DHLNL inhibition-response models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for Dihydroxylysinonorleucine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.